Cas no 1805095-37-7 (4-Amino-2-chloro-6-iodopyridine)

• Product Name: 4-Amino-2-chloro-6-iodopyridine
• CAS No: 1805095-37-7
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• CID: 4898996
• Update Time: 2025-10-30

4-Amino-2-chloro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-6-iodopyridine

• Inchi： 1S/C5H4ClIN2/c6-4-1-3(8)2-5(7)9-4/h1-2H,(H2,8,9)
• InChI Key： SHPYBNZFRIXABK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(N=1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-chloro-6-iodopyridine

4-Amino-2-chloro-6-iodopyridine (CAS No. 1805095-37-7): An Overview of a Versatile Heterocyclic Compound

4-Amino-2-chloro-6-iodopyridine (CAS No. 1805095-37-7) is a heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique functional groups, offers a wide range of applications in the development of novel drugs and materials. In this article, we will delve into the chemical properties, synthetic methods, and potential applications of 4-Amino-2-chloro-6-iodopyridine.

Chemical Structure and Properties

4-Amino-2-chloro-6-iodopyridine is a derivative of pyridine, a six-membered heterocyclic aromatic compound with one nitrogen atom. The presence of an amino group at the 4-position, a chlorine atom at the 2-position, and an iodine atom at the 6-position imparts distinct chemical properties to this molecule. The amino group can participate in hydrogen bonding and can be easily functionalized through various chemical reactions. The chlorine and iodine substituents provide additional reactivity and can be used as handles for further derivatization.

The molecular formula of 4-Amino-2-chloro-6-iodopyridine is C₆H₅ClIN₂, with a molecular weight of approximately 238.57 g/mol. The compound is typically a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its solubility in water is limited due to the presence of the iodine atom.

Synthetic Methods

The synthesis of 4-Amino-2-chloro-6-iodopyridine has been reported in several studies, with various approaches being developed to optimize yield and purity. One common method involves the sequential functionalization of pyridine through halogenation and amination steps. For instance, starting from 2-chloro-6-bromopyridine, the bromine atom can be replaced with an iodine atom using an appropriate halogen exchange reaction. Subsequently, the amino group can be introduced via amination using ammonia or an appropriate amine source.

A more recent approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling. These methods offer high selectivity and efficiency, making them suitable for large-scale synthesis in industrial settings.

Applications in Medicinal Chemistry

4-Amino-2-chloro-6-iodopyridine has shown promise in medicinal chemistry due to its versatile structure and potential for bioactivity. The presence of multiple functional groups allows for the design of compounds with specific biological targets. For example, derivatives of this compound have been investigated for their antitumor properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4-Amino-2-chloro-6-iodopyridine exhibited potent cytotoxic activity against various cancer cell lines.

In addition to antitumor applications, 4-Amino-2-chloro-6-iodopyridine has been explored for its potential as an antimicrobial agent. Research has shown that modifications to the amino group can enhance the compound's ability to inhibit bacterial growth. This makes it a valuable starting point for developing new antibiotics to combat drug-resistant strains.

Potential Uses in Materials Science

Beyond medicinal chemistry, 4-Amino-2-chloro-6-iodopyridine has found applications in materials science due to its unique electronic properties. The presence of electron-withdrawing groups such as chlorine and iodine can influence the electronic structure of materials derived from this compound. For instance, derivatives of 4-Amino-2-chloro-6-iodopyridine have been used as building blocks for organic semiconductors and photovoltaic materials.

In one study published in Advanced Materials, researchers demonstrated that a polymer containing units derived from 4-Amino-2-chloro-6-iodopyridine exhibited excellent charge transport properties and high photovoltaic efficiency. This opens up new possibilities for the development of advanced electronic devices and renewable energy technologies.

Safety Considerations and Handling

4-Amino-2-chloro-6-iodopyridine, it is essential to follow standard safety protocols to ensure safe laboratory practices. The compound should be stored in a cool, dry place away from sources of heat or ignition. Protective equipment such as gloves, goggles, and lab coats should be worn when handling this material to prevent skin contact or inhalation.

In case of accidental exposure, immediate first aid measures should be taken, followed by medical attention if necessary. It is also important to dispose of any waste containing this compound according to local regulations to prevent environmental contamination.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Amino-2-chloro-6-iodopyridine highlights its potential as a valuable intermediate in various fields, including medicinal chemistry and materials science. Future studies are likely to focus on optimizing synthetic methods to improve yield and purity while exploring new applications for this versatile compound.

In conclusion, 4-Amino-2-chloro-6-iodopyridine (CAS No. 1805095-37-7) is a promising heterocyclic compound with a wide range of applications due to its unique chemical structure and reactivity. As research continues to advance, it is expected that this compound will play an increasingly important role in the development of novel drugs and advanced materials.